Cas no 1105210-89-6 (7-tert-butyl-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-tert-butyl-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1105210-89-6
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5387974
• Update Time: 2025-11-01

7-tert-butyl-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(1,1-Dimethylethyl)-4-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2H-1,4-benzoxazin-3(4H)-one
• 7-tert-butyl-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C23H25N3O4/c1-5-28-17-9-6-15(7-10-17)22-24-20(30-25-22)13-26-18-11-8-16(23(2,3)4)12-19(18)29-14-21(26)27/h6-12H,5,13-14H2,1-4H3
• InChI Key： ONSYEUDWIDCBNF-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(C)(C)C)=CC=C2N(CC2ON=C(C3=CC=C(OCC)C=C3)N=2)C(=O)C1

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.5±65.0 °C(Predicted)
• pka: 1.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 7-tert-butyl-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

7-Tert-butyl-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one: A Comprehensive Overview

The compound with CAS No. 1105210-89-6, known as 7-Tert-butyl-4-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-Yl]Methyl}-3,4-Dihydro-2H-1,4-Benzoxazin-3-One, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a tert-butyl group at the 7-position of the benzoxazine ring contributes to its stability and lipophilicity. Additionally, the oxadiazole ring fused with a phenyl group introduces electronic versatility and enhances the molecule's reactivity. These structural attributes make it an ideal candidate for exploring novel chemical reactions and bioactive properties.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have investigated its ability to modulate key biological pathways, such as kinase activity and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain oncogenic kinases, suggesting its potential as a lead compound for anti-cancer drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques. The synthesis begins with the preparation of the oxadiazole ring system via cyclization reactions. Subsequent steps involve coupling reactions to introduce the tert-butyl and ethoxyphenyl groups. The entire process requires meticulous control over reaction conditions to ensure high yields and purity.

The environmental impact of this compound has also been a topic of interest. Preliminary studies indicate that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully assess its environmental fate and potential risks.

Looking ahead, the future of this compound lies in its potential applications in drug discovery and material science. Its unique combination of structural features makes it an attractive candidate for exploring new therapeutic targets and developing advanced materials with tailored properties.